Cas no 90138-06-0 (1,1,2,2-Octanetetracarbonitrile, 4-oxo-)

1,1,2,2-Octanetetracarbonitrile, 4-oxo- structure
90138-06-0 structure
Product Name:1,1,2,2-Octanetetracarbonitrile, 4-oxo-
CAS No:90138-06-0
MF:C12H12N4O
MW:228.249881744385
CID:793520
PubChem ID:13214271
Update Time:2025-04-19

1,1,2,2-Octanetetracarbonitrile, 4-oxo- Chemical and Physical Properties

Names and Identifiers

    • 1,1,2,2-Octanetetracarbonitrile, 4-oxo-
    • 4-oxooctane-1,1,2,2-tetracarbonitrile
    • 90138-06-0
    • 1-(2-OXOHEXYL)ETHANE-1,1,2,2-TETRACARBONITRILE
    • InChI=1/C12H12N4O/c1-2-3-4-11(17)5-12(8-15,9-16)10(6-13)7-14/h10H,2-5H2,1H3
    • DTXSID60528674
    • URRUFMZKVMFQFF-UHFFFAOYSA-
    • Inchi: 1S/C12H12N4O/c1-2-3-4-11(17)5-12(8-15,9-16)10(6-13)7-14/h10H,2-5H2,1H3
    • InChI Key: URRUFMZKVMFQFF-UHFFFAOYSA-N
    • SMILES: O=C(CCCC)CC(C#N)(C#N)C(C#N)C#N

Computed Properties

  • Exact Mass: 228.10111102g/mol
  • Monoisotopic Mass: 228.10111102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 452
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 112Ų

1,1,2,2-Octanetetracarbonitrile, 4-oxo- Related Literature

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.